1-[(2-Fluoro-4-nitrophenyl)methyl]-3-[(1-methylimidazol-2-yl)methyl]piperidine

• IUPAC Name: 1-[(2-fluoro-4-nitrophenyl)methyl]-3-[(1-methylimidazol-2-yl)methyl]piperidine
• InChI: InChI=1S/C17H21FN4O2/c1-20-8-6-19-17(20)9-13-3-2-7-21(11-13)12-14-4-5-15(22(23)24)10-16(14)18/h4-6,8,10,13H,2-3,7,9,11-12H2,1H3
• InChI Key: OIXKESJWSBWODS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1CC2CCCN(C2)CC3=C(C=C(C=C3)[N+](=O)[O-])F
• Molecular Formula: C17H21FN4O2
• Molecular Weight: 332.4 g/mol

Description

1-[(2-Fluoro-4-nitrophenyl)methyl]-3-[(1-methylimidazol-2-yl)methyl]piperidine, also known as FNM, is a chemical compound that has been synthesized for scientific research purposes. This compound belongs to the category of piperidine derivatives and has been found to have potential applications in various fields of research, including medicinal chemistry, pharmacology, and neuroscience.

Scientific Research Applications

1-[(2-Fluoro-4-nitrophenyl)methyl]-3-[(1-methylimidazol-2-yl)methyl]piperidine has been found to have potential applications in various fields of research, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent, as it has been found to inhibit the growth of cancer cells in vitro. In pharmacology, this compound has been studied for its potential as a ligand for the dopamine D2 receptor, which is involved in the regulation of mood, reward, and movement. In neuroscience, this compound has been studied for its potential as a tool for the study of the dopamine system, as it has been found to selectively label dopamine D2 receptors in the brain.

Mechanism of Action

The mechanism of action of 1-[(2-Fluoro-4-nitrophenyl)methyl]-3-[(1-methylimidazol-2-yl)methyl]piperidine is not fully understood, but it is believed to involve the interaction of the compound with the dopamine D2 receptor. This compound has been found to have a high affinity for the dopamine D2 receptor, and it has been shown to selectively label this receptor in the brain. The binding of this compound to the dopamine D2 receptor may lead to changes in the activity of the receptor, which could have downstream effects on the dopamine system and other neurotransmitter systems.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not fully understood, but they may involve changes in the activity of the dopamine system and other neurotransmitter systems. This compound has been found to selectively label dopamine D2 receptors in the brain, which could lead to changes in the activity of these receptors and downstream effects on the dopamine system. This compound has also been found to inhibit the growth of cancer cells in vitro, which suggests that it may have anticancer properties.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-[(2-Fluoro-4-nitrophenyl)methyl]-3-[(1-methylimidazol-2-yl)methyl]piperidine is its high affinity for the dopamine D2 receptor, which makes it a useful tool for the study of this receptor in the brain. This compound has also been found to selectively label dopamine D2 receptors, which could make it a useful tool for the study of the dopamine system in vivo. However, one of the limitations of this compound is its potential toxicity, as it has been found to be cytotoxic to some cell lines in vitro. This toxicity may limit its use in certain types of experiments or applications.

Future Directions

There are several future directions for the study of 1-[(2-Fluoro-4-nitrophenyl)methyl]-3-[(1-methylimidazol-2-yl)methyl]piperidine. One direction is the further optimization of the synthesis method to improve the purity and yield of the final product. Another direction is the study of the anticancer properties of this compound in vivo, to determine its potential as a therapeutic agent for cancer. Additionally, the study of the dopamine D2 receptor and the dopamine system using this compound could lead to a better understanding of the role of this system in various physiological and pathological processes.

Synthesis Methods

The synthesis of 1-[(2-Fluoro-4-nitrophenyl)methyl]-3-[(1-methylimidazol-2-yl)methyl]piperidine involves a series of chemical reactions that start with the reaction of 2-fluoro-4-nitrobenzaldehyde with piperidine to form 1-(2-fluoro-4-nitrobenzyl)piperidine. This intermediate compound is then reacted with 1-methylimidazole to produce the final product, this compound. The synthesis of this compound has been reported in several scientific publications, and the purity and yield of the final product have been optimized through various methods.